Cas no 37535-58-3 ((2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid)

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid structure
37535-58-3 structure
Product Name:(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid
CAS No:37535-58-3
Molecular Formula:C13H18N2O4
Molecular Weight:266.293023586273
MDL:MFCD00672529
CID:54729
PubChem ID:57647266

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Properties

Names and Identifiers

    • (R)-N-Boc-(4-Pyridyl)alanine
    • Boc-3-(4-pyridyl)-D-alanine
    • N-tert-Butoxycarbonyl-4-pyridyl-D-alanine
    • Boc-3-(4-pyridyl)-D-Ala-OH
    • (R)-2-TERT-BUTOXYCARBONYLAMINO-3-PYRIDIN-4-YL-PROPIONIC ACID
    • Boc-D-4-Pal-OH
    • Boc-D-4Pal-OH
    • Boc-D-4-pyridylalanine
    • (R)-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-4-yl)propanoic acid
    • (R)-N-(tert-butoxycarbonyl)-
    • BOC-D-4-PYRIDYLALA
    • N-(tert-butoxycarbonyl)-3-pyridin-4-yl-D-alanine
    • N-boc-3'-(4'-pyridyl)-D-alanine
    • N-t-butoxycarbonyl-D-3-(4-pyridyl)alanine
    • RARECHEM BK PT 0243
    • BOC-D-ALA(4-PYRI)-OH
    • Boc-3-(4-pyridyl)-D-Ala-OH, >=96.0% (HPLC)
    • AC-9963
    • N-Boc-beta-(4-pyridinyl)-D-alanine
    • N-tert-Butoxycarbonyl-D-3-(4-Pyridyl) Alanine
    • (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid
    • SCHEMBL3338649
    • (R)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(PYRIDIN-4-YL)PROPANOIC ACID
    • (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-pyridin-4-ylpropanoic acid
    • (R)-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-4-yl)propanoic acid Boc-3-(4-pyridyl)-D-Ala-OH
    • N-Boc-beta-(4-pyridyl)-D-alanine
    • 37535-58-3
    • FNYWDMKESUACOU-SNVBAGLBSA-N
    • BOC-4'-PYRIDYL-D-ALA
    • EN300-77290
    • FD10535
    • HY-W009402
    • CS-W010118
    • MFCD00672529
    • FS-4705
    • AKOS015891686
    • (2R)-2-[(tert-butoxycarbonyl)amino]-3-(pyridin-4-yl)propanoic acid
    • MDL: MFCD00672529
    • InChIKey: FNYWDMKESUACOU-SNVBAGLBSA-N
    • Inchi: 1S/C13H18N2O4/c1-13(2,3)19-12(18)15-10(11(16)17)8-9-4-6-14-7-5-9/h4-7,10H,8H2,1-3H3,(H,15,18)(H,16,17)/t10-/m1/s1
    • SMILES: O(C(N[C@@H](C(=O)O)CC1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 266.12700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 266.127
  • Heavy Atom Count: 19
  • Complexity: 314
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.1
  • Surface Charge: -1
  • Topological Polar Surface Area: 91.4

Experimental Properties

  • LogP: 1.99290
  • PSA: 88.52000
  • Refractive Index: 1.6450 (estimate)
  • Boiling Point: 409.5°C (rough estimate)
  • Melting Point: 223-229 °C
  • Flash Point: 228.5°C
  • Color/Form: Not available
  • Solubility: Not available
  • Sensitiveness: Air & Moisture Sensitive
  • Optical Activity: [α]20/D +4.1±0.5°, c = 0.6% in acetic acid
  • Density: 1.1738 (rough estimate)

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Security Information

  • Symbol: GHS07
  • WGK Germany:3
  • Safety Term:S26;S36
  • Safety Instruction: S26-S36
  • Risk Phrases:R36/37/38
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Storage Condition:Store at 0-5 ° C
  • Risk Phrases: 36/37/38
  • Signal Word:Warning
  • HazardClass:IRRITANT

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003509-1g
Boc-3-(4-pyridyl)-D-alanine
37535-58-3 97%
1g
$30.00 2025-02-19
A2B Chem LLC
AB45657-250mg
Boc-D-4-pyridylalanine
37535-58-3 99%
250mg
$12.00 2024-04-20
AAPPTec
-1g
Boc-D-4-Pal-OH
37535-58-3
1g
$65.00
Aaron
AR00358L-100mg
Boc-3-(4-pyridyl)-D-alanine
37535-58-3 96%
100mg
$7.00 2025-01-21
abcr
AB165720-1 g
Boc-D-4-pyridylalanine, 97% (Boc-D-4Pal-OH); .
37535-58-3 97%
1g
€74.30 2023-05-08
Ambeed
A148212-25g
Boc-D-4-Pal-OH
37535-58-3 98%
25g
$930.0 2024-08-02
Chemenu
CM174017-100g
(R)-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-4-yl)propanoic acid
37535-58-3 95%
100g
$622
Enamine
EN300-77290-0.05g
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid
37535-58-3
0.05g
$22.0
eNovation Chemicals LLC
Y1098264-5G
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid
37535-58-3 97%
5G
$100 2022-09-02
Matrix Scientific
041435-1g
Boc-D-4-pyridylalanine
37535-58-3
1g
$155.00 2023-09-09

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Synthesis

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:37535-58-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:37535-58-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Related Literature

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